Cas no 2172046-21-6 (tert-butyl 4-(fluorosulfonyl)methyl-3-phenylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(fluorosulfonyl)methyl-3-phenylpiperidine-1-carboxylate
• CAS No: 2172046-21-6
• MF: C₁₇H₂₄FNO₄S
• MW: 357.440167427063
• CID: 6307821
• PubChem ID: 165868737
• Update Time: 2025-08-05

tert-butyl 4-(fluorosulfonyl)methyl-3-phenylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(fluorosulfonyl)methyl-3-phenylpiperidine-1-carboxylate
• EN300-1577442
• tert-butyl 4-[(fluorosulfonyl)methyl]-3-phenylpiperidine-1-carboxylate
• 2172046-21-6

• Inchi： 1S/C17H24FNO4S/c1-17(2,3)23-16(20)19-10-9-14(12-24(18,21)22)15(11-19)13-7-5-4-6-8-13/h4-8,14-15H,9-12H2,1-3H3
• InChI Key： CEHWBPQYTHRZGJ-UHFFFAOYSA-N
• SMILES： S(CC1CCN(C(=O)OC(C)(C)C)CC1C1C=CC=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 357.14100758g/mol
• Monoisotopic Mass: 357.14100758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 4-(fluorosulfonyl)methyl-3-phenylpiperidine-1-carboxylate

Introduction to Tert-butyl 4-(fluorosulfonyl)methyl-3-phenylpiperidine-1-carboxylate (CAS No. 2172046-21-6)

Tert-butyl 4-(fluorosulfonyl)methyl-3-phenylpiperidine-1-carboxylate, a compound with the chemical formula C₁₈H₂₃FNO₅S, is a highly specialized molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a fluosulfonylethyl group and a tert-butyl ester moiety in its structure imparts unique chemical and pharmacological properties, making it a subject of intense study in medicinal chemistry.

The CAS number 2172046-21-6 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and regulatory filings. This numbering system is crucial for maintaining consistency and accuracy in chemical nomenclature, facilitating seamless communication among researchers and regulatory bodies worldwide.

One of the most striking features of tert-butyl 4-(fluorosulfonyl)methyl-3-phenylpiperidine-1-carboxylate is its structural complexity, which arises from the combination of multiple functional groups. The fluosulfonylethyl moiety is particularly noteworthy, as fluorine-containing compounds often exhibit enhanced metabolic stability and improved binding affinity to biological targets. This characteristic makes such derivatives valuable candidates for drug development, particularly in the quest to design molecules with prolonged half-lives and reduced susceptibility to enzymatic degradation.

The tert-butyl ester group in the molecule serves multiple purposes. On one hand, it acts as a protecting group for the carboxylic acid functionality, allowing for selective modifications at other sites without affecting this critical part of the structure. On the other hand, the tert-butyl group itself contributes to the overall lipophilicity of the compound, which can influence its absorption, distribution, metabolism, and excretion (ADME) properties. These factors are essential considerations when designing novel therapeutic agents, as they directly impact the compound's efficacy and safety profile.

In recent years, there has been growing interest in exploring the potential of piperidine derivatives as pharmacological agents. Piperidines are a privileged scaffold in drug discovery due to their ability to mimic natural amino acid structures and interact with various biological targets. Among these targets are enzymes and receptors involved in pain perception, neurotransmission, and inflammation—areas where tert-butyl 4-(fluorosulfonyl)methyl-3-phenylpiperidine-1-carboxylate shows promise.

Recent studies have highlighted the role of fluorinated sulfonamides in modulating enzyme activity. The fluosulfonylethyl group in this compound may facilitate interactions with specific enzymes by enhancing binding affinity through dipole-dipole interactions and hydrogen bonding. This has led to investigations into its potential as an inhibitor or modulator of enzymes such as carbonic anhydrase, which plays a crucial role in maintaining pH balance in tissues.

Moreover, the phenyl ring attached to the piperidine core introduces another layer of complexity that can influence biological activity. Phenyl rings are well-known for their ability to engage in π-stacking interactions with biological targets, which can enhance binding affinity and selectivity. This feature makes tert-butyl 4-(fluorosulfonyl)methyl-3-phenylpiperidine-1-carboxylate a compelling candidate for further exploration in drug design.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluosulfonylethyl group necessitates specialized synthetic methodologies to achieve regioselectivity and minimize side reactions. Advances in synthetic techniques have made it possible to construct such complex molecules with increasing efficiency, paving the way for rapid discovery and development of novel pharmaceuticals.

The pharmacological profile of tert-butyl 4-(fluorosulfonyl)methyl-3-phenylpiperidine-1-carboxylate is still under active investigation. Preliminary studies suggest that it may exhibit properties relevant to central nervous system (CNS) disorders due to its structural similarity to known psychoactive compounds. However, further research is needed to fully elucidate its mechanism of action and assess its potential therapeutic applications.

In conclusion,tert-butyl 4-(fluorosulfonyl)methyl-3-phenylpiperidine-1-carboxylate (CAS No. 2172046-21-6) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features—comprising a fluosulfonylethyl group, a tert-butyl ester moiety, and a phenyl ring—make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its pharmacological properties, this compound is poised to contribute significantly to advancements in drug discovery and development.